1-(4-((6-Methylpyridin-2-yl)oxy)piperidin-1-yl)-2,2-diphenylethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-((6-Methylpyridin-2-yl)oxy)piperidin-1-yl)-2,2-diphenylethanone is a useful research compound. Its molecular formula is C25H26N2O2 and its molecular weight is 386.495. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Oxidation Reactivity Channels
1-(4-((6-Methylpyridin-2-yl)oxy)piperidin-1-yl)-2,2-diphenylethanone, as part of a class of compounds, has been studied for its chemical oxidation behavior. Research demonstrates the synthesis of related compounds and their oxidation with various oxidants, leading to diverse products characterized through spectroscopic methods and X-ray crystallography. This research provides insight into the oxidation reactivity of such compounds (Pailloux et al., 2007).
Structure-Dependent Optical Properties
The compound belongs to a group of molecules whose structure-dependent optical properties have been extensively studied. A particular focus has been on understanding the impact of different structural elements on thermal, redox, UV-Vis absorption, and emission properties. These studies are crucial for developing applications in materials science, particularly for light-emitting devices (Palion-Gazda et al., 2019).
Decarbonylation Studies
Research on decarbonylation of related α-diketones, including derivatives of 6-methylpyridin, provides valuable data on the fragmentation and stability of these compounds. This information is significant for understanding the chemical behavior and potential applications of similar molecular structures in various industrial processes (Percino et al., 2007).
Lewis Acid Catalysis
Compounds similar to this compound have been explored as Lewis acids in catalysis. Research demonstrates their ability to catalyze oxidative cyclization of alkenols, revealing potential applications in synthetic organic chemistry and industrial processes (Dönges et al., 2014).
Crystal Structure Analysis
The crystal structure of related compounds has been studied to understand the molecular geometry and intermolecular interactions. Such studies provide foundational knowledge for developing materials with specific properties and applications in pharmaceuticals and materials science (Kaur et al., 2013).
Properties
IUPAC Name |
1-[4-(6-methylpyridin-2-yl)oxypiperidin-1-yl]-2,2-diphenylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N2O2/c1-19-9-8-14-23(26-19)29-22-15-17-27(18-16-22)25(28)24(20-10-4-2-5-11-20)21-12-6-3-7-13-21/h2-14,22,24H,15-18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPFVGAXHGWAVOA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)OC2CCN(CC2)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.